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Compound of Interest

Compound Name: Formononetin-D3

Cat. No.: B12403468 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, immediate safety and logistical information for the handling and

disposal of Formononetin-D3, ensuring the safety of laboratory personnel and the integrity of

research.

Hazard Identification and Classification
Formononetin-D3 is a deuterated form of Formononetin. While specific data for the deuterated

compound is limited, the safety profile is considered analogous to that of Formononetin. Based

on available Safety Data Sheets (SDS), Formononetin is classified as a hazardous substance.

[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.
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H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictogram:

GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety when handling Formononetin-D3. The following table summarizes the required

PPE.

Protection Type Required Equipment
Specifications and Best

Practices

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Ensure a tight fit.

Skin and Body Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.

Gloves should be inspected for

tears or holes before use.

Remove and dispose of

contaminated gloves properly.

Wash hands thoroughly after

handling. A lab coat should be

worn over personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is required if working with

powders or in a poorly

ventilated area.

Use a respirator with a

particulate filter. Ensure proper

fit testing and training for

respirator use.

Foot Protection Closed-toe shoes.

Shoes should be made of a

material that provides

protection from spills.
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Operational Plan: Safe Handling and Storage
Adherence to strict operational procedures is critical to prevent contamination and accidental

exposure.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Follow the storage temperature recommendations provided on the product insert.

3.2. Handling Procedures:

Preparation: Work in a designated area, such as a chemical fume hood, to minimize

inhalation exposure, especially when handling the solid form to avoid dust formation.

Personal Protective Equipment: Don all required PPE as outlined in the table above before

handling the compound.

Weighing and Aliquoting: If weighing the solid form, do so in a fume hood or a ventilated

balance enclosure. Use appropriate tools to handle the substance and avoid creating dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, decontaminate all work surfaces and equipment. Remove and

dispose of PPE as described in the disposal plan. Wash hands thoroughly with soap and

water.

3.3. Spill and Emergency Procedures:

Minor Spills:
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Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully sweep or scoop up the material and place it in a sealed container for disposal.

Clean the spill area with a suitable decontamination solution.

Major Spills:

Evacuate the laboratory and notify emergency personnel.

Restrict access to the area.

Follow institutional emergency procedures.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of Formononetin-D3 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

4.1. Waste Characterization:
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Formononetin-D3 waste is considered hazardous chemical waste.

4.2. Disposal Procedures:

Solid Waste: Collect all solid waste, including unused product and contaminated materials

(e.g., weigh paper, pipette tips), in a clearly labeled, sealed, and puncture-resistant

container.

Liquid Waste: Collect liquid waste in a compatible, sealed, and clearly labeled container. Do

not mix with other incompatible waste streams.

Contaminated PPE: Dispose of all contaminated PPE, such as gloves and disposable lab

coats, as hazardous waste.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations. Do not dispose of down

the drain or in regular trash.

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Formononetin-
D3.
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Caption: Workflow for safe handling of Formononetin-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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